![molecular formula C21H16N2O4S2 B2995222 N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(methylsulfonyl)benzamide CAS No. 896361-70-9](/img/structure/B2995222.png)
N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(methylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(methylsulfonyl)benzamide, also known as BML-275 or compound 15e, is a small molecule inhibitor of the enzyme AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis, and plays a critical role in the regulation of glucose and lipid metabolism, as well as cell growth and proliferation. Inhibition of AMPK by BML-275 has been shown to have potential therapeutic applications in cancer, diabetes, and other metabolic disorders.
Scientific Research Applications
Pharmacological Importance
Benzothiazole derivatives are recognized for their potent pharmacological activities and serve as a versatile moiety for experimental drug design. They hold significant value in synthetic and pharmaceutical chemistry due to their effectiveness in various biological roles .
Antibacterial Activity
These compounds have been synthesized and evaluated for their antibacterial activity against important Gram-positive and Gram-negative bacterial strains, showing promise as potential antibacterial agents .
Agrochemical Discovery
Benzothiazole derivatives are used in the discovery of new agrochemicals. They have been reviewed for their antibacterial, fungicidal, antiviral activities, as well as herbicidal and insecticidal properties, contributing to advancements in agricultural sciences .
Antibacterial Agents
Recent studies have focused on the synthesis, structure-activity relationship (SAR), and mechanism of action of benzothiazole derivatives as antibacterial agents, highlighting their potential in combating bacterial infections .
Anti-tumor and Anti-inflammatory Properties
Research aims to explore new anti-tumor small molecule drugs based on the advantages of benzothiazole frameworks. These derivatives exhibit promise due to their distinctive structures and broad spectrum of biological effects, including simultaneous anti-inflammatory and anticancer activities .
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O4S2/c1-29(26,27)19-9-5-2-6-15(19)20(25)22-13-10-11-14(17(24)12-13)21-23-16-7-3-4-8-18(16)28-21/h2-12,24H,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFSHWWGVGIQES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(methylsulfonyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.